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Compound of Interest

Compound Name: Entellan

Cat. No.: B012768 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the proper application of a coverslip

using Entellan™, a non-aqueous, rapid-hardening mounting medium. Adherence to this

protocol is crucial for generating high-quality, durable slides for microscopic analysis, ensuring

clarity, and preserving specimen integrity for long-term storage.

Introduction to Entellan™
Entellan™ is a commercial mounting medium widely used in histology and cytology for the

permanent mounting of dehydrated biological specimens. It consists of a solution of polymers,

typically mixed acrylates, dissolved in either toluene or xylene. This composition allows for

rapid drying and creates a durable, transparent film with a refractive index closely matching that

of glass, which is essential for high-resolution microscopy. Entellan™ is suitable for specimens

that have been dehydrated through an alcohol series and cleared with an intermediate solvent

like xylene.

Product Specifications
Different formulations of Entellan™ are available. It is imperative to consult the manufacturer's

specifications for the specific product in use. The following table summarizes typical

quantitative data for common Entellan™ formulations.
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Property
Entellan™
(Toluene-based)

Entellan™ new
(Xylene-based)

Entellan™ new for
cover slipper

Refractive Index

(n20/D)
1.492 - 1.500 1.490 - 1.500 1.490 - 1.500

Viscosity (at 20°C) 60 - 100 mPa·s 250 - 600 mPa·s 500 - 600 mPa·s

Density (at 20°C) 0.925 - 0.935 g/cm³ ~0.95 g/cm³ ~0.95 g/cm³

Setting/Drying Time ~20 minutes 20 - 30 minutes
Optimized for

automated systems

Solvent Toluene Xylene Xylene

Storage Temperature +15°C to +25°C +15°C to +25°C +15°C to +25°C

Experimental Protocol: Manual Application of a
Coverslip with Entellan™
This protocol outlines the step-by-step procedure for manually applying a coverslip using

Entellan™ mounting medium.

3.1. Materials

Stained and dehydrated microscope slides

Entellan™ mounting medium

Coverslips of appropriate size

Forceps

Pipette or dropper

Fume hood

Absorbent wipes

Xylene (for cleaning)
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3.2. Procedure

Preparation: Ensure that the stained specimen on the microscope slide has been thoroughly

dehydrated through a graded series of alcohol (e.g., 70%, 95%, 100% ethanol) and

subsequently cleared using xylene. Incomplete dehydration will result in a cloudy or milky

appearance under the coverslip. All procedures involving Entellan™ and xylene must be

performed in a well-ventilated fume hood.

Dispensing Entellan™: Place the microscope slide on a flat, level surface within the fume

hood. Dispense one to two drops of Entellan™ directly onto the center of the tissue section.

The amount of mounting medium should be sufficient to fill the area under the coverslip

without creating excessive overflow. Avoid shaking the Entellan™ bottle to prevent the

introduction of air bubbles.

Applying the Coverslip:

Hold a clean coverslip at a 45-degree angle to the microscope slide using forceps.

Allow one edge of the coverslip to make contact with the slide, adjacent to the drop of

Entellan™.

Slowly and steadily lower the coverslip onto the slide, allowing the Entellan™ to spread

evenly and displace the air. This technique minimizes the formation of air bubbles.

Removing Excess Medium and Air Bubbles:

If small air bubbles are present, they can often be removed by gently pressing on the

coverslip with the blunt end of the forceps, pushing the bubbles towards the edge.

If there is significant excess Entellan™ around the edges of the coverslip, it can be

carefully wiped away with a kimwipe or cloth lightly moistened with xylene. Be cautious not

to move the coverslip during this process.

Drying and Curing:

Place the slide horizontally in a slide tray or on a flat surface within the fume hood to dry.
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Allow the slide to cure for at least 20-30 minutes. For optimal hardening, an overnight

drying period at room temperature is recommended.

Cleaning and Storage: Once the Entellan™ is fully cured, any remaining residue can be

cleaned from the slide. The slides are now ready for microscopic examination and long-term

storage.

Troubleshooting
Issue Possible Cause Solution

Cloudy or Milky Appearance
Incomplete dehydration of the

tissue specimen.

Ensure the specimen is

passed through a complete

series of graded alcohols and

xylene prior to mounting.

Air Bubbles

Improper application of the

coverslip or shaking the

Entellan™ bottle.

Apply the coverslip at a 45-

degree angle to allow

Entellan™ to spread evenly.

Avoid introducing air into the

mounting medium.

Entellan™ is too Viscous
Solvent evaporation from the

stock bottle.

The viscosity can be adjusted

by adding a small amount of

the appropriate solvent (xylene

or toluene).

Stain Fading
Acidic nature of some older

mounting media.

Entellan™ is formulated to

have a neutral pH to better

preserve stains.

Visualized Workflow
The following diagram illustrates the key steps in the manual application of a coverslip using

Entellan™.
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Caption: Workflow for manual coverslip application with Entellan™.

To cite this document: BenchChem. [Application Notes and Protocols for Coverslip
Application with Entellan™ Mounting Medium]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b012768#how-to-properly-apply-a-coverslip-with-
entellan]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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